Cas no 895635-60-6 ((2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one
• CAS No: 895635-60-6
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 6239122
• PubChem ID: 682151
• Update Time: 2025-06-09

(2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one
• DTXSID30350540
• SCHEMBL3441759
• SR-01000405429-1
• SCHEMBL3441762
• AKOS000805844
• SMR000185645
• F0146-0001
• 5361-98-8
• CHEMBL1449202
• 4-[3-(3-nitrophenyl)acryloyl]morpholine
• MLS000577651
• (E)-1-morpholin-4-yl-3-(3-nitrophenyl)prop-2-en-1-one
• (E)-1-morpholino-3-(3-nitrophenyl)prop-2-en-1-one
• HMS2573K07
• SR-01000405429
• 895635-60-6

• Inchi： 1S/C13H14N2O4/c16-13(14-6-8-19-9-7-14)5-4-11-2-1-3-12(10-11)15(17)18/h1-5,10H,6-9H2/b5-4+
• InChI Key： CYJXCQQZOLGHKA-SNAWJCMRSA-N
• SMILES： O1CCN(C(/C=C/C2C=CC=C(C=2)[N+](=O)[O-])=O)CC1

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one

Compound Introduction: (2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 895635-60-6)

The compound (2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one, identified by its CAS number 895635-60-6, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of nitroaromatic derivatives, characterized by its structural motif of a conjugated system incorporating a nitro group and a morpholine moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, which has garnered attention due to its structural complexity and the potential biological activities it may exhibit. The morpholine ring, a common pharmacophore in drug discovery, is known for its ability to enhance solubility and metabolic stability, making it an attractive scaffold for drug development. In contrast, the nitrophenyl group introduces electrophilic reactivity, which can be exploited for various chemical transformations and interactions with biological targets.

One of the most compelling aspects of (2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing heterocyclic frameworks, which are frequently found in bioactive compounds. The conjugated double bond system in this molecule also suggests applications in materials science, particularly in the development of organic semiconductors and optoelectronic materials. The nitro group can be further functionalized through reduction or nucleophilic aromatic substitution reactions, opening up numerous synthetic pathways.

In the realm of medicinal chemistry, the investigation of this compound has been driven by its structural similarity to known bioactive agents. Studies have begun to explore its interaction with various biological targets, including enzymes and receptors implicated in therapeutic areas such as inflammation, pain management, and neurodegenerative diseases. Preliminary computational studies have suggested that the morpholine ring may facilitate binding to specific pockets on these targets, while the nitrophenyl group could engage in hydrogen bonding or hydrophobic interactions.

The synthesis of (2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic system, while asymmetric synthesis methods have been utilized to achieve the desired stereochemistry. These advances not only enhance the yield and purity of the compound but also provide insights into scalable synthetic routes that could be applied to other related molecules.

From a pharmacological perspective, the potential therapeutic applications of this compound are still under exploration. However, its structural features suggest that it may exhibit properties such as receptor selectivity and reduced toxicity compared to traditional scaffolds. The morpholine moiety is particularly noted for its ability to modulate pharmacokinetic profiles, which could lead to improved bioavailability and longer half-lives in vivo. Additionally, the presence of a nitro group offers opportunities for prodrug design, where it can be converted into more active species within biological systems.

The use of computational modeling has been instrumental in understanding the molecular interactions of (2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one. Molecular dynamics simulations have provided insights into how this compound might bind to target proteins, while quantum mechanical calculations have helped elucidate its electronic structure and reactivity. These computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to predict biological activity with greater accuracy before proceeding to experimental validation.

In conclusion, (2E)-1-(morpholin-4-yl)-3-(3-nitrophenyl)prop-2-en-1-one (CAS No. 895635-60-6) represents a promising candidate for further research in both pharmaceuticals and materials science. Its unique structural features and potential biological activities make it an exciting subject for future investigations. As synthetic methodologies continue to evolve, the accessibility of such complex molecules will likely increase, paving the way for novel therapeutic agents and advanced materials derived from this class of compounds.